Cas no 107-35-7 (Taurine)

taurine(Taurine)also called2-Aminoethanesulfonic acid,First isolated from bezoar,Hence the name.It is a sulfur-containing non protein amino acid,In vivo in a free state,Not involved in protein biosynthesis in vivo.Although taurine is not involved in protein synthesis,However, it is associated with cystine\Cysteine metabolism is closely related.Cysteine bisulfite carboxylase for human taurine synthesis(CSAD)Low activity,It mainly depends on the intake of taurine in food to meet the needs of the body.

Taurine structure

Product Name:Taurine

CAS No:107-35-7

Molecular Formula:C₂H₇NO₃S

Molecular Weight:125.1469

MDL:MFCD00008197

CID:35436

PubChem ID:1123

Taurine Properties

Names and Identifiers

- 2-Aminoethanesulfonic acid
- 2-AMINOETHANE-1-SULFONIC ACID
- 2-AMINOETHANESULPHONIC ACID
- 2-AMINOETHYLSULFONIC ACID
- 2-AMINOETHYLSULPHONIC ACID
- 2-AMINOMETHANESULPHONIC ACID
- AMINOETHYLSULFONIC ACID
- AMINOETHYLSULPHONIC ACID
- FEMA 3813
- TURIN
- 2-amino-ethanesulfonicaci
- 2-sulfoethylamine
- Aminoethanesulfonic acid
- beta-Aminoethylsulfonic acid
- Ethanesulfonic acid, 2-amino-
- nci-c60606
- O-Due
- tauphon
- Ethylaminosulfonic acid
- Risedronic acid
- Taurine
- TAURINE(P)
- TAURINE(RG)
- Taurine(Technical)
- TATU
- Taufon
- Taukard
- NSC 32428
- L-Taurine
- Taurinum [Latin]
- Taurina [Spanish]
- Taurine [INN]
- FEMA No. 3813
- NSC32428
- 1EQV5MLY3D
- .beta.-Aminoethylsulfonic acid
- 1-Aminoethane-2-sulfonic acid
- 2-aminoethane sulfonic acid
- 1-Aminoethane-2-sulfonic a
- TAURINE
- 2-aminoethyl sulfonate
- 107-35-7
- MLS001332384
- SMR000326743
- MLS001332383
- 7347-25-3
- MLSMR
- MLS000859681
- +Expand
- MDL： MFCD00008197
- InChIKey： XOAAWQZATWQOTB-UHFFFAOYSA-N
- Inchi： 1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)
- SMILES： S(C([H])([H])C([H])([H])N([H])[H])(=O)(=O)O[H]
- BRN： 1751215

Computed Properties

Exact Mass: 125.01500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 125.014664
Heavy Atom Count: 7
Formal charge: 0
Complexity: 120
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Functional 3D Acceptor Count: 3
Functional 3D Anion Count: 1
Rotatable Bond Count: 2
isomeric RMSD: 0.4
CID conformational isomer Count: 3
Topological Polar Surface Area: 88.8
Isotope Atom Count: 0
XLogP3: -4.1
Tautomer Count: nothing
Functional 3D Cation Count: 1
Surface Charge: 0
Functional 3D Donor Count: 1
Topological Polar Surface Area: 88.8
Molecular Weight: 125.15

Experimental Properties

LogP: 0.61400
PSA: 88.77000
Merck: 9074
Refractive Index: 1.5130 (estimate)
Water Partition Coefficient: 5-10 g/100 mL at 23.5 ºC
Boiling Point: It decomposes before reaching boiling point (325ºC)
Melting Point: >300 °C (lit.)
Vapor Pressure: 1.7X10-7 mm Hg at 25 °C (est)
Flash Point: 300
FEMA: 3813
Solubility: H2O: 0.5 M at 20 °C, clear, colorless
Color/Form: White crystalline or crystalline powder
PH: 4.5-6.0 (25℃, 0.5M in H2O)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water, insoluble in ethanol, ether and acetone.
Sensitiveness: Sensitive to humidity
pka: 1.5(at 25℃)
Density: 1.00 g/mL at 20 °C
Odor: Odorless

Taurine Security Information

Symbol: GHS07
RTECS：WX0175000
WGK Germany：2
Safety Term：S24/25
Safety Instruction： S26-S36-S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

Taurine Customs Data

HS CODE：29211980
Customs Data：

China Customs Code:
2921199090

Overview:

2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Taurine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB47065-25g	2-aminoethane-1-sulfonic acid	107-35-7	99+%	25g	$6.00	2024-04-20
Ambeed	A184453-5g	2-Aminoethanesulfonic Acid	107-35-7	99+%	5g	$6.0	2024-07-12
Apollo Scientific	BIA0603-100g	2-Aminoethanesulphonic acid	107-35-7	>99%	100g	£10.00	2024-08-02
Life Chemicals	F2191-0280-0.25g	2-aminoethane-1-sulfonic acid	107-35-7	95%+	0.25g	$18.0	2024-07-12
Oakwood	094516-1g	Taurine	107-35-7	99%	1g	$57.00	2024-07-19
S e l l e c k ZHONG GUO	S2008-50mg	Taurine	107-35-7	99.63%	50mg	¥784.19	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	NT0625-100g	Taurine	107-35-7	≥99%	100g	￥690元	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD40244-100g	2-Aminoethanesulfonic Acid	107-35-7	99+%	100g	￥29.0	2024-07-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1016106-25g	Taurine	107-35-7	98%	25g	￥42.00	2024-08-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY002273-100g	2-Aminoethanesulfonic Acid	107-35-7	≥98%	100g	¥29.00	2024-07-12